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Compound of Interest

Compound Name: GSK4028

Cat. No.: B2980303

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GSK4028 is a critical reagent in epigenetic research, serving as the enantiomeric negative

control for GSK4027, a potent and selective chemical probe for the bromodomains of

p300/CBP-associated factor (PCAF) and general control nonderepressible 5 (GCN5). This

document provides detailed application notes, safety precautions, and experimental protocols

for the effective use of GSK4028 in a research setting. The information herein is intended to

guide researchers in designing experiments, ensuring safe handling, and accurately

interpreting data generated using this negative control compound.

Safety Precautions and MSDS Information
Disclaimer: No official Material Safety Data Sheet (MSDS) from the manufacturer is publicly

available for GSK4028. The following safety precautions are based on general knowledge of

handling chemical compounds in a laboratory setting and the limited information available from

suppliers. It is imperative to handle this compound with care and to follow all institutional and

local safety guidelines.

General Handling:
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For research use only. Not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any

dust or aerosols.

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.

Do not eat, drink, or smoke in areas where this compound is handled.

Wash hands thoroughly after handling.

Storage and Stability:

Store the lyophilized solid at -20°C, kept desiccated. In this form, the chemical is reported to

be stable for up to 36 months.[1]

For solutions, it is recommended to store at -20°C and use within one month to prevent

degradation.[1]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Physicochemical and Toxicity Data
As a comprehensive toxicological profile for GSK4028 is not available, the following table

summarizes its known physicochemical properties. Researchers should treat the compound as

potentially hazardous.
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Property Value Reference

Chemical Formula C₁₇H₂₁BrN₄O [1]

Molecular Weight 377.28 g/mol [1]

CAS Number 2079886-19-2 [1]

Appearance Solid

Storage Temperature -20°C [1]

Solubility Soluble in DMSO

Known Hazards

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated. Handle as a

potentially hazardous

substance.

Biological Activity and Quantitative Data
GSK4028 serves as the inactive enantiomer to GSK4027, which is a potent inhibitor of the

PCAF/GCN5 bromodomains. Bromodomains are protein modules that recognize acetylated

lysine residues, such as those on histone tails, and are key regulators of gene transcription.

GSK4028 is crucial for confirming that the observed biological effects of GSK4027 are due to

its specific on-target activity.

The following table summarizes the reported in vitro and cellular activity of GSK4028.
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Assay Type Target/System Value Description Reference

TR-FRET
PCAF/GCN5

Bromodomain
pIC₅₀ = 4.9

Time-Resolved

Fluorescence

Resonance

Energy Transfer

assay measuring

binding to the

PCAF/GCN5

bromodomain.

[1][2]

NanoBRET

PCAF

Bromodomain in

HEK293 cells

IC₅₀ = 10 µM

Displacement of

Halo-tagged

histone H3.3

from NanoLuc-

tagged full-length

human PCAF

bromodomain

expressed in

HEK293 cells

after 18 hours.

[1]

Signaling Pathway
GSK4027, and by extension its negative control GSK4028, targets the bromodomains of the

histone acetyltransferases PCAF and GCN5. These enzymes play a crucial role in chromatin

remodeling and gene expression by recognizing acetylated lysine residues on histone tails

through their bromodomains. This interaction helps to recruit other transcriptional regulators to

specific gene loci. GSK4027 inhibits this recognition step. GSK4028, being the inactive

enantiomer, should not significantly interfere with this process and is used to control for off-

target or non-specific effects of the chemical scaffold.
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Figure 1. Mechanism of action of GSK4027 and its negative control GSK4028.

Experimental Protocols
The following are example protocols for assays in which GSK4028 is commonly used as a

negative control. These should be adapted and optimized for specific experimental conditions.

In Vitro TR-FRET Binding Assay
This protocol outlines a general procedure for a time-resolved fluorescence resonance energy

transfer (TR-FRET) assay to measure the binding of compounds to the PCAF or GCN5
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bromodomain.

Reagent Preparation Assay Plate Setup

Detection

Data Analysis

Prepare Assay Buffer

Dilute His-tagged PCAF/GCN5 Bromodomain Prepare Biotinylated Histone Peptide Prepare Europium-Cryptate Streptavidin (Donor) Prepare XL665-labeled Anti-His Antibody (Acceptor) Prepare serial dilutions of GSK4028/GSK4027

Add Assay Buffer to 384-well plate

Add GSK4028/GSK4027 dilutions

Add PCAF/GCN5 Bromodomain and Biotinylated Peptide

Incubate at RT

Add Donor and Acceptor antibodies

Incubate at RT (protected from light)

Read plate on TR-FRET enabled reader
(Ex: 320 nm, Em: 620 nm & 665 nm)

Calculate 665/620 nm ratio

Plot ratio vs. compound concentration

Determine pIC50/IC50 values

Click to download full resolution via product page
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Figure 2. Workflow for a TR-FRET binding assay.

Materials:

Recombinant His-tagged PCAF or GCN5 bromodomain

Biotinylated histone H3 peptide (e.g., H3K14ac)

Europium-cryptate labeled Streptavidin (Donor)

XL665-labeled anti-His antibody (Acceptor)

GSK4028 and GSK4027

Assay Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20)

Low-volume 384-well black assay plates

TR-FRET compatible plate reader

Methodology:

Compound Preparation: Prepare a 10-point, 3-fold serial dilution of GSK4028 and GSK4027

in 100% DMSO. Further dilute these stocks into the assay buffer.

Assay Reaction: a. To each well of a 384-well plate, add 5 µL of the diluted compound. b.

Add 5 µL of a solution containing the His-tagged bromodomain and the biotinylated histone

peptide in assay buffer. The final concentrations should be optimized, but a starting point

could be 5 nM bromodomain and 10 nM peptide. c. Incubate for 30 minutes at room

temperature.

Detection: a. Add 10 µL of a detection mixture containing the Europium-labeled Streptavidin

and the XL665-labeled anti-His antibody in assay buffer. b. Incubate for 60 minutes at room

temperature, protected from light.

Data Acquisition: a. Read the plate on a TR-FRET enabled plate reader. Excite at ~320-340

nm and measure emission at 620 nm (donor) and 665 nm (acceptor).
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Data Analysis: a. Calculate the ratio of the acceptor signal (665 nm) to the donor signal (620

nm) for each well. b. Plot the ratio against the logarithm of the compound concentration and

fit the data to a four-parameter logistic equation to determine the IC₅₀ or pIC₅₀. GSK4028
should show a significantly lower pIC₅₀ compared to GSK4027.

Cellular NanoBRET Target Engagement Assay
This protocol describes a general method for a NanoBRET™ assay to measure the target

engagement of GSK4028 in live cells.
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Cell Preparation

Compound Treatment

Detection & Analysis

Co-transfect HEK293 cells with
NanoLuc-PCAF and HaloTag-Histone H3.3 vectors

Incubate cells for 24 hours

Harvest and resuspend cells

Seed cells into a 96-well white plate

Add HaloTag NanoBRET 618 Ligand to cellsPrepare serial dilutions of GSK4028/GSK4027

Add compound dilutions to respective wells

Incubate for 18 hours at 37°C, 5% CO2

Add NanoBRET Nano-Glo Substrate

Read luminescence at 460 nm (donor)
and 618 nm (acceptor)

Calculate NanoBRET ratio

Plot ratio vs. compound concentration
to determine IC50

Click to download full resolution via product page

Figure 3. Workflow for a cellular NanoBRET assay.
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Materials:

HEK293 cells

Expression vectors for NanoLuc-PCAF (full-length) and HaloTag-Histone H3.3

Transfection reagent (e.g., Lipofectamine)

Opti-MEM I Reduced Serum Medium

Complete cell culture medium (e.g., DMEM + 10% FBS)

HaloTag® NanoBRET™ 618 Ligand

NanoBRET™ Nano-Glo® Substrate

GSK4028 and GSK4027

96-well white, solid-bottom cell culture plates

Luminometer capable of reading two distinct emission wavelengths

Methodology:

Cell Transfection: a. Co-transfect HEK293 cells with the NanoLuc-PCAF and HaloTag-

Histone H3.3 expression vectors according to the transfection reagent manufacturer's

protocol. b. Incubate the cells for 24 hours post-transfection.

Assay Plating: a. Harvest the transfected cells and resuspend them in complete medium. b.

Seed the cells into a 96-well white assay plate at an appropriate density and allow them to

attach for 4-6 hours.

Compound Addition: a. Prepare serial dilutions of GSK4028 and GSK4027 in complete

medium. b. Add the HaloTag® NanoBRET™ 618 Ligand to the cells at the recommended

final concentration. c. Add the compound dilutions to the appropriate wells. Include DMSO-

only wells as a vehicle control. d. Incubate the plate for 18 hours at 37°C in a 5% CO₂

incubator.
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Signal Detection: a. Prepare the NanoBRET™ Nano-Glo® Substrate according to the

manufacturer's instructions. b. Add the substrate to each well. c. Read the plate within 10

minutes on a luminometer, measuring both the donor emission (~460 nm) and the acceptor

emission (~618 nm).

Data Analysis: a. Calculate the raw NanoBRET ratio (Acceptor Emission / Donor Emission).

b. Normalize the data to the vehicle control. c. Plot the normalized BRET ratio against the

logarithm of the compound concentration and fit the curve to determine the IC₅₀ value. The

IC₅₀ for GSK4028 should be significantly higher than that of GSK4027, confirming its role as

a negative control.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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